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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl methanesulfonate (prop-2-en-1-yl methanesulfonate) is a highly versatile reagent in
organic synthesis, primarily utilized for the introduction of the allyl group into a wide array of
molecules. Its utility stems from the excellent leaving group ability of the methanesulfonate
(mesylate) group, which facilitates nucleophilic substitution reactions with a diverse range of
nucleophiles.[1] These reactions are fundamental in the synthesis of complex organic
compounds, including pharmaceutical intermediates and other specialty chemicals.[1] This
document provides detailed protocols for the nucleophilic substitution reactions of allyl
methanesulfonate with common classes of nucleophiles, including nitrogen, oxygen, sulfur,
and carbon nucleophiles, as well as with azides.

The general mechanism of these reactions typically follows an S(_N)2 pathway, involving the
backside attack of the nucleophile on the carbon atom bearing the mesylate group, leading to
inversion of stereochemistry if the carbon is chiral. However, depending on the substrate and
reaction conditions, an S(_N)1 mechanism can also be observed.[1]

General Reaction Workflow
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The nucleophilic substitution reaction of allyl methanesulfonate can be depicted as a general
workflow. The process begins with the activation of the nucleophile, often through
deprotonation with a suitable base. The activated nucleophile then attacks the allyl
methanesulfonate, displacing the methanesulfonate leaving group to form the allylated
product. A final workup step is performed to isolate and purify the desired compound.
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SN2 Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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